Ursocholic Acid
Ursocholic Acid
Ursocholic acid is a bile acid that is 5beta-cholan-24-oic acid bearing three hydroxy substituents at positions 3alpha, 7beta and 12alpha. It has a role as a human urinary metabolite and an EC 1.1.1.159 (7alpha-hydroxysteroid dehydrogenase) inhibitor. It is a bile acid, a 3alpha-hydroxy steroid, a 12alpha-hydroxy steroid, a C24-steroid, a trihydroxy-5beta-cholanic acid and a 7beta-hydroxy steroid. It is a conjugate acid of an ursocholate.
Ursocholic acid, also known as 7-epicholic acid or 7-epicholate, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Ursocholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Ursocholic acid has been found throughout all human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, ursocholic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Ursocholic acid, also known as 7-epicholic acid or 7-epicholate, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Ursocholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Ursocholic acid has been found throughout all human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, ursocholic acid is primarily located in the membrane (predicted from logP) and cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
2955-27-3
VCID:
VC0122620
InChI:
InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19+,20+,22+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C₂₄H₄₀O₅
Molecular Weight:
408.6 g/mol
Ursocholic Acid
CAS No.: 2955-27-3
Reference Standards
VCID: VC0122620
Molecular Formula: C₂₄H₄₀O₅
Molecular Weight: 408.6 g/mol
| CAS No. | 2955-27-3 |
|---|---|
| Product Name | Ursocholic Acid |
| Molecular Formula | C₂₄H₄₀O₅ |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5S,7S,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19+,20+,22+,23+,24-/m1/s1 |
| Standard InChIKey | BHQCQFFYRZLCQQ-UTLSPDKDSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Physical Description | Solid |
| Description | Ursocholic acid is a bile acid that is 5beta-cholan-24-oic acid bearing three hydroxy substituents at positions 3alpha, 7beta and 12alpha. It has a role as a human urinary metabolite and an EC 1.1.1.159 (7alpha-hydroxysteroid dehydrogenase) inhibitor. It is a bile acid, a 3alpha-hydroxy steroid, a 12alpha-hydroxy steroid, a C24-steroid, a trihydroxy-5beta-cholanic acid and a 7beta-hydroxy steroid. It is a conjugate acid of an ursocholate. Ursocholic acid, also known as 7-epicholic acid or 7-epicholate, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Ursocholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Ursocholic acid has been found throughout all human tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, ursocholic acid is primarily located in the membrane (predicted from logP) and cytoplasm. |
| Synonyms | (3α,5β,7β,12α)-3,7,12-Trihydroxycholan-24-oic Acid; 3α,7β,12α-Trihydroxy-5β-cholanic Acid; 3α,7β,12α-Trihydroxy-5β-cholan-24-oic Acid; 3α,7β,12α-Trihydroxy-5β-cholanic Acid; 3α,7β,12α-Trihydroxy-5β-cholanoic Acid; 3α,7β,12α-Trihydroxycholanic Acid; 7 |
| Reference | 1. Tint GS, Batta AK, Dayal B, Kovell N, Shefer S, Salen G. Metabolism of ursocholic acid in humans: conversion of ursocholic acid to deoxycholic acid. Hepatology. 1992 Apr;15(4):645-50. doi: 10.1002/hep.1840150415. PMID: 1551642. 2. Batta AK, Salen G, Abroon J. Ursocholic acid, a hydrophilic bile acid, fails to improve liver function parameters in primary biliary cirrhosis: comparison with ursodeoxycholic acid. Am J Gastroenterol. 1997 Jun;92(6):1035-7. PMID: 9177526. 3. Uchida K, Akiyoshi T, Igimi H, Takase H, Nomura Y, Ishihara S. Differential effects of ursodeoxycholic acid and ursocholic acid on the formation of biliary cholesterol crystals in mice. Lipids. 1991 Jul;26(7):526-30. doi: 10.1007/BF02536598. PMID: 1943496. 4. Kuroki S, Mosbach EH, Cohen BI, McSherry CK. Metabolism of the bile acid analogues 7 beta-methyl-cholic acid and 7 alpha-methyl-ursocholic acid. Gastroenterology. 1987 Apr;92(4):876-84. doi: 10.1016/0016-5085(87)90960-7. PMID: 3556995. 5. Howard PJ, Gleeson D, Murphy GM, Dowling RH. Ursocholic acid: bile acid and bile lipid dose response and clinical studies in patients with gall stones. Gut. 1989 Jan;30(1):97-103. doi: 10.1136/gut.30.1.97. PMID: 2920932; PMCID: PMC1378238. |
| PubChem Compound | 122340 |
| Last Modified | Nov 11 2021 |
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